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Compound of Interest

Compound Name: Tert-butyl 2-methylpropanoate

Cat. No.: B095702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of tert-
butyl 2-methylpropanoate (also known as tert-butyl isobutyrate). The information herein is
intended to support research and development activities where this compound is of interest.
This document summarizes essential quantitative data, details relevant experimental protocols
for property determination, and provides a visual representation of an experimental workflow.

Core Physical Properties

Tert-butyl 2-methylpropanoate is an ester with the chemical formula CsH160:2.[1][2] It IS
recognized for its characteristic fruity odor. A summary of its key physical properties is
presented in the table below.
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Physical Property Value Source(s)
Molecular Formula CsH1602 [1112]
Molecular Weight 144.21 g/mol [1]12]
Boiling Point 127.0-128.3 °C [2]

Density 0.876 £ 0.06 g/cm? (Predicted) [2]

Refractive Index

Data not readily available

Melting Point

Data not readily available

Solubility

Insoluble in water; Soluble in
organic solvents like acetone
and methylated spirits.[3]

Experimental Protocols

Accurate determination of physical properties is critical for the application and handling of

chemical compounds. The following sections detail the experimental methodologies for

measuring the key physical properties of tert-butyl 2-methylpropanoate.

Determination of Boiling Point (Micro-Reflux Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-reflux method is a suitable technique.[4]

Apparatus:

Small test tube

Clamps and stand

Thermometer (-10 to 200 °C)

Capillary tube (sealed at one end)

Heating apparatus (e.g., oil bath or heating block)
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Procedure:
o Add approximately 0.5 mL of tert-butyl 2-methylpropanoate to the small test tube.
o Place the capillary tube, with its sealed end up, into the test tube containing the sample.

e Secure the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is aligned with the thermometer bulb.

o Suspend the assembly in a heating bath, making sure the sample is below the level of the
heating medium.

o Heat the apparatus gently. A stream of bubbles will be observed emerging from the open end
of the capillary tube as the air inside expands and is replaced by the vapor of the liquid.

o Continue heating until a rapid and continuous stream of bubbles is observed. This indicates
that the temperature is just above the boiling point.

o Remove the heat source and allow the apparatus to cool slowly.

» The boiling point is the temperature at which the bubbling stops and the liquid is drawn into
the capillary tube.[4] Record this temperature.

e |tis advisable to repeat the measurement to ensure accuracy.

Determination of Density (Pycnometer Method for
Volatile Liquids)

The density of a substance is its mass per unit volume. For a volatile liquid like tert-butyl 2-
methylpropanoate, a pycnometer (or specific gravity bottle) is used to minimize evaporation
errors.

Apparatus:
o Pycnometer (a small glass flask with a fitted ground glass stopper with a capillary tube)

e Analytical balance (accurate to £0.001 g)
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o Constant temperature water bath
e Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.
» Weigh the empty, dry pycnometer with its stopper on the analytical balance (m_empty).

« Fill the pycnometer with distilled water and insert the stopper, ensuring any excess water is
expelled through the capillary.

e Place the filled pycnometer in the constant temperature water bath (e.g., at 20 °C) until it
reaches thermal equilibrium.

e Remove the pycnometer from the bath, carefully dry the exterior, and weigh it (m_water).
o Empty and thoroughly dry the pycnometer.

 Fill the pycnometer with tert-butyl 2-methylpropanoate, insert the stopper, and equilibrate
in the constant temperature water bath as before.

o Dry the exterior and weigh the pycnometer filled with the sample (m_sample).
e The density of the sample (p_sample) is calculated using the following formula:
p_sample = [(m_sample - m_empty) / (m_water - m_empty)] * p_water

where p_water is the known density of water at the experimental temperature.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property that can be used to identify a substance and assess its
purity. The Abbe refractometer is a common instrument for this measurement.[1][5][6]

Apparatus:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b095702?utm_src=pdf-body
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://chemlab.truman.edu/operating-instructions-for-abbe-refractometers/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Abbe refractometer

Constant temperature water bath connected to the refractometer

Light source (typically a sodium lamp or white light with a compensator)
Dropper

Acetone and soft tissues for cleaning

Procedure:

Ensure the refractometer is calibrated using a standard of known refractive index (e.g.,
distilled water).[1]

Turn on the light source and the circulating water bath to bring the prisms to the desired
temperature (e.g., 20 °C).

Open the prism assembly and clean the surfaces of both the illuminating and refracting
prisms with acetone and a soft tissue.

Place a few drops of tert-butyl 2-methylpropanoate onto the surface of the lower prism.[5]
Close the prism assembly securely.

Look through the eyepiece and adjust the coarse adjustment knob until the field of view
shows a light and a dark region.

If color fringes are visible at the borderline, adjust the compensator dial to achieve a sharp,
achromatic borderline.[6]

Use the fine adjustment knob to bring the borderline exactly to the center of the crosshairs.
Read the refractive index value from the instrument's scale.

Clean the prisms thoroughly after the measurement.

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of tert-butyl 2-methylpropanoate using the micro-reflux method.

Prepare Sample:
Place ~0.5 mL of tert-butyl
2-methylpropanoate in a test tube.

\

Insert inverted sealed
capillary tube into the sample.

\

Assemble Apparatus:
Attach test tube to thermometer
and place in heating bath.

Heat Apparatus Gently

Observe Bubbles No

Bubbles appear

Is there a rapid,
continuous stream?

Remove Heat and
Allow to Cool

Observe Liquid Entry

iquid enters capillary

Record Temperature
(Boiling Point)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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